Cas no 112579-43-8 (3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid)

3-Methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused benzofuran core. Its structure features a ketone group at the 4-position and a carboxyl group at the 2-position, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound's rigid bicyclic framework and functional group diversity enable its use in the development of pharmacologically active molecules, particularly in the design of enzyme inhibitors and bioactive heterocycles. Its stability and synthetic accessibility further enhance its utility in research and industrial applications. The product is typically supplied in high purity, ensuring reliable performance in synthetic workflows.

3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid structure

112579-43-8 structure

Product Name:3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid

CAS No:112579-43-8

MF:C₁₀H₁₀O₄

MW:194.184003353119

CID:876867

PubChem ID:938222

Update Time:2025-11-02

3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid
- TIMTEC-BB SBB010907
- 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID
- IFLAB-BB F1371-0001
- 3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid
- HMS1504F09
- AKOS000267874
- STK558456
- 3-methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid, AldrichCPR
- IDI1_028589
- F1371-0001
- DTXSID50359095
- 112579-43-8
- AB01000761-01
- HMS3446C07
- Z381741896
- EN300-38930
- G33314
- 3-methyl-4-oxo-6,7-dihydro-5H-1-benzofuran-2-carboxylic acid
- ChemDiv3_011031
- CCG-32465
- 3-methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylicacid
- AKOS BBS-00000175
- 3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid
- MDL： MFCD03731264
- Inchi： 1S/C10H10O4/c1-5-8-6(11)3-2-4-7(8)14-9(5)10(12)13/h2-4H2,1H3,(H,12,13)
- InChI Key： ZPTMWVDSVJOEEB-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=C(C)C2C(CCCC1=2)=O

Computed Properties

Exact Mass: 194.05790880g/mol
Monoisotopic Mass: 194.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 67.5Å²

3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	059200-250mg	3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid	112579-43-8	95+%	250mg	￡102.00	2022-03-01
Fluorochem	059200-500mg	3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid	112579-43-8	95+%	500mg	￡167.00	2022-03-01
Fluorochem	059200-1g	3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid	112579-43-8	95+%	1g	￡268.00	2022-03-01
Fluorochem	059200-2.5g	3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid	112579-43-8	95+%	2.5g	￡536.00	2022-03-01
TRC	B496198-25mg	3-Methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic Acid	112579-43-8		25mg	$ 50.00	2022-06-07
TRC	B496198-50mg	3-Methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic Acid	112579-43-8		50mg	$ 70.00	2022-06-07
TRC	B496198-250mg	3-Methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic Acid	112579-43-8		250mg	$ 250.00	2022-06-07
Chemenu	CM462891-100mg	3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID	112579-43-8	95%+	100mg	$161	2023-03-07
Chemenu	CM462891-250mg	3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID	112579-43-8	95%+	250mg	$219	2023-03-07
Chemenu	CM462891-1g	3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID	112579-43-8	95%+	1g	$455	2023-03-07